2-amino-N-(3-chloro-2-methylphenyl)acetamide hydrochloride

• IUPAC Name: 2-amino-N-(3-chloro-2-methylphenyl)acetamide;hydrochloride
• InChI: InChI=1S/C9H11ClN2O.ClH/c1-6-7(10)3-2-4-8(6)12-9(13)5-11;/h2-4H,5,11H2,1H3,(H,12,13);1H
• InChI Key: AYPRSUGWZQNQCS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CN.Cl
• Molecular Formula: C9H12Cl2N2O
• Molecular Weight: 235.11 g/mol

Description

2-Amino-N-(3-chloro-2-methylphenyl)acetamide hydrochloride, also known as N-Acetyl-2-amino-3-chloro-2-methylphenol hydrochloride (AACMCHCl), is a compound used in scientific research due to its unique properties. It is a white, crystalline solid with a molecular weight of 284.6 g/mol, a melting point of 158-160°C, and a solubility of 0.4 g/mL in water. AACMCHCl is used for various applications, including the synthesis of organic compounds, the study of biological processes, and the development of therapeutic agents.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

A study focused on the metabolism of chloroacetamide herbicides like acetochlor and metolachlor in human and rat liver microsomes. These herbicides have been linked to carcinogenic properties in rats, and their metabolism involves a complex pathway leading to a DNA-reactive product. The research highlighted the metabolic activation pathway and the key intermediates involved, which are crucial for understanding the toxicological profile of these compounds (Coleman, Linderman, Hodgson, & Rose, 2000).

Chemoselective Acetylation of 2-Aminophenol

Another study explored the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using immobilized lipase. This process is significant for the natural synthesis of antimalarial drugs. The study provided insights into the optimal conditions and mechanisms for the acetylation process, contributing to the understanding of synthesizing intermediates for pharmaceuticals (Magadum & Yadav, 2018).

Structural Analysis of Chloroacetamide Compounds

Research on the conformation of the N—H bond in various chloroacetamide compounds, including 2-chloro-N-(3-methylphenyl)acetamide, provided valuable information about their molecular structure and interactions. These findings are essential for understanding the properties and potential applications of these compounds in various fields (Gowda et al., 2007).

Hydrogen Bond Studies in Substituted Acetamides

A detailed investigation into the hydrogen bond interactions in substituted acetamides shed light on their molecular behavior. This research is crucial for designing compounds with desired properties and understanding their behavior in different environments (Romero & Margarita, 2008).